3-Mercapto-6-methoxy-quinoline-4-carbaldehyde

• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 6-methoxy-3-sulfanylquinoline-4-carbaldehyde
• InChI: InChI=1S/C11H9NO2S/c1-14-7-2-3-10-8(4-7)9(6-13)11(15)5-12-10/h2-6,15H,1H3
• InChI Key: JOLOYJPRKRWVBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=CN=C2C=C1)S)C=O

Description

3-Mercapto-6-methoxy-quinoline-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Manganese dioxide (1.38 g, 15.89 mmol) is added at room temperature to a stirred solution of (3-mercapto-6-methoxy-quinoline-4-yl)-methanol and its corresponding dimer (500 mg) in acetone (30 mL) and the resulting suspension is heated under reflux for 8 hours. The reaction mixture is then filtered through decalite and the filtrate is concentrated to give a residue that is purified by column chromatography (silica gel, eluent: petroleum ether:ethyl acetate, 2:1, v/v) to afford 3-mercapto-6-methoxy-quinoline-4-carbaldehyde and its corresponding dimer as a yellow solid (64 mg, 13% yield).